Cas no 115538-28-8 (methyl 2-hydroxy-2-(3-methyl-1,2-oxazol-5-yl)acetate)

• Product Name: methyl 2-hydroxy-2-(3-methyl-1,2-oxazol-5-yl)acetate
• CAS No: 115538-28-8
• MF: C₇H₉NO₄
• MW: 171.150662183762
• CID: 5765418
• PubChem ID: 15923587
• Update Time: 2025-11-01

methyl 2-hydroxy-2-(3-methyl-1,2-oxazol-5-yl)acetate Chemical and Physical Properties

Names and Identifiers

• methyl 2-hydroxy-2-(3-methyl-1,2-oxazol-5-yl)acetate
• EN300-1998320
• 115538-28-8

• Inchi： 1S/C7H9NO4/c1-4-3-5(12-8-4)6(9)7(10)11-2/h3,6,9H,1-2H3
• InChI Key： QPCGTMVNVHDXDJ-UHFFFAOYSA-N
• SMILES： O1C(=CC(C)=N1)C(C(=O)OC)O

Computed Properties

• Exact Mass: 171.05315777g/mol
• Monoisotopic Mass: 171.05315777g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 173
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 72.6Ų

Additional information on methyl 2-hydroxy-2-(3-methyl-1,2-oxazol-5-yl)acetate

Research Briefing on Methyl 2-hydroxy-2-(3-methyl-1,2-oxazol-5-yl)acetate (CAS: 115538-28-8) in Chemical Biology and Pharmaceutical Applications

Methyl 2-hydroxy-2-(3-methyl-1,2-oxazol-5-yl)acetate (CAS: 115538-28-8) has recently emerged as a compound of significant interest in chemical biology and pharmaceutical research. This molecule, characterized by its oxazole ring and ester functionality, has demonstrated potential in various applications, including drug discovery and medicinal chemistry. The compound's unique structural features make it a valuable scaffold for the development of novel therapeutic agents, particularly in targeting specific enzymatic pathways and protein interactions.

Recent studies have focused on the synthesis and optimization of methyl 2-hydroxy-2-(3-methyl-1,2-oxazol-5-yl)acetate to enhance its biological activity and pharmacokinetic properties. Researchers have employed advanced synthetic methodologies, such as multi-step organic synthesis and catalytic asymmetric reactions, to achieve high yields and enantiomeric purity. These efforts are critical for ensuring the compound's suitability in preclinical and clinical studies, where consistency and reproducibility are paramount.

In the context of drug discovery, methyl 2-hydroxy-2-(3-methyl-1,2-oxazol-5-yl)acetate has shown promise as a building block for the development of small-molecule inhibitors. For instance, its oxazole moiety has been leveraged to design compounds that modulate key signaling pathways involved in inflammation and oncology. Preliminary in vitro studies have indicated that derivatives of this compound exhibit selective inhibition against specific kinases, suggesting potential applications in targeted cancer therapies.

Furthermore, the compound's ester group provides a versatile handle for further chemical modifications, enabling the exploration of structure-activity relationships (SAR). Recent SAR studies have revealed that subtle changes to the ester moiety can significantly impact the compound's binding affinity and metabolic stability. These findings underscore the importance of rational drug design in optimizing the therapeutic potential of methyl 2-hydroxy-2-(3-methyl-1,2-oxazol-5-yl)acetate.

Beyond its role in drug development, methyl 2-hydroxy-2-(3-methyl-1,2-oxazol-5-yl)acetate has also been investigated for its utility in chemical biology. Researchers have utilized this compound as a probe to study enzyme mechanisms and protein-ligand interactions. Its ability to act as a substrate or inhibitor for certain enzymes has provided valuable insights into biochemical pathways, paving the way for the discovery of new drug targets.

In conclusion, methyl 2-hydroxy-2-(3-methyl-1,2-oxazol-5-yl)acetate (CAS: 115538-28-8) represents a versatile and promising compound in the fields of chemical biology and pharmaceutical research. Ongoing studies continue to explore its potential applications, from drug discovery to mechanistic studies, highlighting its relevance in advancing scientific knowledge and therapeutic innovation. Future research directions may include the development of novel derivatives and the evaluation of their efficacy in animal models, further solidifying the compound's role in modern medicine.